Cas no 3556-60-3 (3-Methoxy-4-methylbenzonitrile)
3556-60-3 structure
Product Name:3-Methoxy-4-methylbenzonitrile
CAS No:3556-60-3
MF:C9H9NO
MW:147.173862218857
MDL:MFCD03428590
CID:303610
PubChem ID:125307536
Update Time:2025-04-19
3-Methoxy-4-methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Methoxy-4-methylbenzonitrile
- Benzonitrile,3-methoxy-4-methyl-
- 3-Methoxy-4-methyl-benzonitril
- 3-methoxy-4-methyl-benzonitrile
- 3-methoxy-4-methylcyano-benzene
- 4-Cyano-2-methoxytoluene
- 4-methyl-3-methoxybenzonitrile
- 5-Cyano-2-methylanisole
- AMY4412
- CS-W018208
- SY037608
- DTXSID70563637
- AKOS009157477
- QLJZMAGXHHXXMS-UHFFFAOYSA-N
- Z1079179078
- EN300-115149
- Benzonitrile, 3-methoxy-4-methyl-
- SCHEMBL1716190
- PS-3441
- M1977
- A21200
- 3556-60-3
- MFCD03428590
- DTXCID80514413
- 4-cyano-2-methoxytoluene;3-methoxy-4-methylbenzonitrile;
-
- MDL： MFCD03428590
- Inchi： 1S/C9H9NO/c1-7-3-4-8(6-10)5-9(7)11-2/h3-5H,1-2H3
- InChI Key： QLJZMAGXHHXXMS-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C#N)C=CC=1C
Computed Properties
- Exact Mass: 147.06800
- Monoisotopic Mass: 147.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 33Ų
Experimental Properties
- Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 52.0 to 56.0 deg-C
- Boiling Point: 247.2±28.0 ºC (760 Torr),
- Flash Point: 102.9±17.9 ºC,
- Solubility: Very slightly soluble (0.34 g/l) (25 º C),
- PSA: 33.02000
- LogP: 1.87528
3-Methoxy-4-methylbenzonitrile Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H301+H311+H331-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
- Hazardous Material transportation number：3439
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：Store at room temperature
3-Methoxy-4-methylbenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Methoxy-4-methylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M829224-25g |
3-Methoxy-4-methylbenzonitrile |
3556-60-3 | 98% | 25g |
1,080.00 | 2021-05-17 | |
| Fluorochem | 221692-1g |
3-Methoxy-4-methylbenzonitrile |
3556-60-3 | 95% | 1g |
￡16.00 | 2022-03-01 | |
| Fluorochem | 221692-5g |
3-Methoxy-4-methylbenzonitrile |
3556-60-3 | 95% | 5g |
￡35.00 | 2022-03-01 | |
| Fluorochem | 221692-10g |
3-Methoxy-4-methylbenzonitrile |
3556-60-3 | 95% | 10g |
￡61.00 | 2022-03-01 | |
| Fluorochem | 221692-25g |
3-Methoxy-4-methylbenzonitrile |
3556-60-3 | 95% | 25g |
￡110.00 | 2022-03-01 | |
| TRC | M329878-100mg |
3-Methoxy-4-methylbenzonitrile |
3556-60-3 | 100mg |
$64.00 | 2023-05-17 | ||
| TRC | M329878-250mg |
3-Methoxy-4-methylbenzonitrile |
3556-60-3 | 250mg |
$75.00 | 2023-05-17 | ||
| TRC | M329878-500mg |
3-Methoxy-4-methylbenzonitrile |
3556-60-3 | 500mg |
$87.00 | 2023-05-17 | ||
| TRC | M329878-1g |
3-Methoxy-4-methylbenzonitrile |
3556-60-3 | 1g |
$ 80.00 | 2022-06-02 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R019598-1g |
3-Methoxy-4-methylbenzonitrile |
3556-60-3 | 98% | 1g |
￥27 | 2024-05-24 |
3-Methoxy-4-methylbenzonitrile Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:3556-60-3)3-METHOXY-4-METHYLBENZONITRILE
Order Number:LE7270
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:57
Price ($):discuss personally
Email:18501500038@163.com
3-Methoxy-4-methylbenzonitrile Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
3556-60-3 (3-Methoxy-4-methylbenzonitrile) Related Products
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3556-60-3)3-METHOXY-4-METHYLBENZONITRILE
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry